2-Ethoxy-4-fluorobenzoic acid

• IUPAC Name: 2-ethoxy-4-fluorobenzoic acid
• InChI: InChI=1S/C9H9FO3/c1-2-13-8-5-6(10)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: WHVUGPXBYGXZCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)F)C(=O)O
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol

Description

Synthesis Analysis

The synthesis of fluorobenzoic acids can be achieved by nucleophilic fluorination of readily available 1-arylbenziodoxolones using fluoride salts in polar aprotic solvents. This protocol has been applied for the preparation of 2-[18F]-fluoro-5-nitrobenzoic acid, which is a potentially important radioligand for Positron Emission Tomography (PET).

Molecular Structure Analysis

The molecular structure of 2-Ethoxy-4-fluorobenzoic acid is represented by the InChI code 1S/C9H9FO3/c1-2-13-8-5-6 (10)3-4-7 (8)9 (11)12/h3-5H,2H2,1H3, (H,11,12). The molecular weight of this compound is 184.17.

Physical And Chemical Properties Analysis

2-Ethoxy-4-fluorobenzoic acid is a solid substance. It should be stored in a dry, cool, and well-ventilated place.

Scientific Research Applications

Organic Synthesis

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Pharmaceutical Research

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Material Science

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Chromatography and Mass Spectrometry

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Bioactive Compound Derivatives

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Zaragozic Acid A Analogs

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Safety and Hazards

2-Ethoxy-4-fluorobenzoic acid is classified under GHS07. It causes skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse.

Future Directions

2-Ethoxy-4-fluorobenzoic acid has potential applications in the synthesis of pharmaceuticals. For instance, it has been mentioned in the context of an improved process for the preparation of Enzalutamide, a medication used in the treatment of prostate cancer.

Synthesis routes and methods

Procedure details

A 5M solution of sodium hydroxide (6.5 mL; 32.5 mmol; 3 eq.) was added to a solution of 2-ethoxy-4-fluoro-benzoic acid ethyl ester (2.3 g; 10.8 mmol; 1 eq.) in EtOH (46 mL) and the resulting mixture was stirred at 40° C. for 18 hours then concentrated in vacuo. The residue was taken up in water and the pH made acidic with 5M HCl. The precipitate was filtered off, washed with water and dried to afford the title compound (1.8 g, 90%) as a white solid. 1H NMR (DMSO-d6) δ 12.56 (s, 1H), 7.71 (dd, J=7.0, 8.6 Hz, 1H), 7.01 (dd, J=2.4, 11.7 Hz, 1H), 6.80 (dt, J=2.4, 8.5 Hz, 1H), 4.09 (q, J=7.0 Hz, 2H), 1.32 (t, J=7.0 Hz, 3H). HPLC (max plot) 99.3%; Rt 2.71 min. UPLC/MS: (MS+) 185.2 ([M+H]+).